Cas no 62178-46-5 (Thiourea, N-(4-methoxyphenyl)-N'-(4-propoxyphenyl)-)

• Product Name: Thiourea, N-(4-methoxyphenyl)-N'-(4-propoxyphenyl)-
• CAS No: 62178-46-5
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 455318
• PubChem ID: 71389062
• Update Time: 2025-04-19

Thiourea, N-(4-methoxyphenyl)-N'-(4-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(4-methoxyphenyl)-N'-(4-propoxyphenyl)-
• 1-(4-methoxyphenyl)-3-(4-propoxyphenyl)thiourea
• N-(4-Methoxyphenyl)-N'-(4-propoxyphenyl)thiourea
• DTXSID70811100
• 62178-46-5

• Inchi： 1S/C17H20N2O2S/c1-3-12-21-16-10-6-14(7-11-16)19-17(22)18-13-4-8-15(20-2)9-5-13/h4-11H,3,12H2,1-2H3,(H2,18,19,22)
• InChI Key： XIMXETLQUATXGN-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)OC)NC1C=CC(=CC=1)OCCC

Computed Properties

• Exact Mass: 316.1247
• Monoisotopic Mass: 316.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 42.52